5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine

• IUPAC Name: 1-benzo[b][1]benzazepin-11-yl-2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C21H18N4O3/c1-14-21(25(27)28)15(2)23(22-14)13-20(26)24-18-9-5-3-7-16(18)11-12-17-8-4-6-10-19(17)24/h3-12H,13H2,1-2H3
• InChI Key: ISFGQNQHEWZAAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)N2C3=CC=CC=C3C=CC4=CC=CC=C42)C)[N+](=O)[O-]
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine, also known as DNPA, is a compound that has been extensively studied for its potential applications in scientific research. DNPA belongs to the class of benzodiazepines, which are known for their anxiolytic and sedative properties. However, DNPA has unique properties that make it a promising candidate for use in various research fields.

Mechanism of Action

The exact mechanism of action of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is not fully understood. However, it is believed that 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine acts on the GABA-A receptor, which is a neurotransmitter receptor that is involved in the regulation of anxiety and sleep. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is believed to enhance the activity of the GABA-A receptor, which leads to an increase in the inhibitory neurotransmitter activity in the brain. This, in turn, leads to a decrease in anxiety and an increase in sedation.
Biochemical and Physiological Effects:
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has been shown to have several biochemical and physiological effects. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has been shown to increase the levels of GABA in the brain, which leads to an increase in the inhibitory neurotransmitter activity. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter. This, in turn, leads to a decrease in the excitatory neurotransmitter activity in the brain. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has also been shown to have anticonvulsant properties, which may be due to its ability to enhance the activity of the GABA-A receptor.

Advantages and Limitations for Lab Experiments

5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has several advantages for use in lab experiments. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is a potent and selective ligand for the GABA-A receptor, which makes it a useful tool for studying the role of the GABA-A receptor in various physiological and pathological processes. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to the use of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine in lab experiments. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has a relatively short half-life, which may limit its usefulness in certain experiments. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine also has low solubility in water, which may limit its usefulness in some experimental settings.

Future Directions

There are several future directions for the study of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine. One potential direction is to investigate the potential therapeutic applications of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine in the treatment of anxiety and sleep disorders. Another potential direction is to investigate the potential anticonvulsant properties of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine in the treatment of epilepsy. Additionally, further studies are needed to fully understand the mechanism of action of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine and its effects on various neurotransmitter systems in the brain. Finally, the development of new and more potent ligands for the GABA-A receptor, based on the structure of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine, may lead to the development of new and more effective treatments for a variety of neurological and psychiatric disorders.
Conclusion:
In conclusion, 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is a promising compound that has potential applications in various research fields. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has been shown to have anxiolytic, sedative, and anticonvulsant properties, which make it a potential candidate for the treatment of anxiety, sleep disorders, and epilepsy. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine acts on the GABA-A receptor and enhances the activity of the inhibitory neurotransmitter system in the brain. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has several advantages for use in lab experiments, but there are also some limitations to its use. Finally, there are several future directions for the study of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine, including investigating its potential therapeutic applications and developing new and more potent ligands for the GABA-A receptor.

Synthesis Methods

5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine can be synthesized using a multi-step process. The first step involves the reaction of 3,5-dimethyl-4-nitropyrazole with acetyl chloride to form 3,5-dimethyl-4-nitro-1H-pyrazol-1-yl acetyl chloride. This intermediate is then reacted with 2-aminodiphenylmethane to form 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has been studied extensively for its potential applications in various research fields. One of the most promising applications of 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine is in the field of neuroscience. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has been shown to have anxiolytic and sedative properties, which make it a potential candidate for the treatment of anxiety and sleep disorders. 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]-5H-dibenzo[b,f]azepine has also been shown to have anticonvulsant properties, which make it a potential candidate for the treatment of epilepsy.